![molecular formula C19H21N3O3 B5823976 1-(2,6-dimethylphenyl)-4-(3-nitrobenzoyl)piperazine](/img/structure/B5823976.png)
1-(2,6-dimethylphenyl)-4-(3-nitrobenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,6-dimethylphenyl)-4-(3-nitrobenzoyl)piperazine, also known as DNBP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DNBP is a piperazine derivative that has shown promise as a useful tool in the study of various biological systems. In
Mechanism of Action
The exact mechanism of action of 1-(2,6-dimethylphenyl)-4-(3-nitrobenzoyl)piperazine is not fully understood. However, it is believed that its binding to the sigma-1 receptor and dopamine transporter plays a role in its biological effects. This compound has been shown to modulate the activity of various ion channels and receptors, including the NMDA receptor and the voltage-gated calcium channel.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to have analgesic, anxiolytic, and antidepressant effects. This compound has also been shown to have neuroprotective effects in models of Parkinson's disease and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2,6-dimethylphenyl)-4-(3-nitrobenzoyl)piperazine in lab experiments is its selectivity for certain receptors. This allows researchers to study the effects of specific receptor modulation on various physiological processes. However, one limitation of this compound is its relatively low potency, which can make it difficult to achieve the desired effects at lower concentrations.
Future Directions
There are many potential future directions for research involving 1-(2,6-dimethylphenyl)-4-(3-nitrobenzoyl)piperazine. One area of interest is the role of this compound in pain perception and the development of new analgesic drugs. Additionally, this compound has shown promise in the treatment of neurodegenerative diseases, and further research in this area could lead to the development of new treatments. Finally, the use of this compound in the study of various ion channels and receptors could provide valuable insights into the mechanisms of various physiological processes.
Synthesis Methods
1-(2,6-dimethylphenyl)-4-(3-nitrobenzoyl)piperazine can be synthesized using a variety of methods, including the reaction of 1-(2,6-dimethylphenyl)piperazine with 3-nitrobenzoyl chloride in the presence of a base. The resulting compound is then purified using column chromatography. Other methods of synthesis have also been reported in the literature.
Scientific Research Applications
1-(2,6-dimethylphenyl)-4-(3-nitrobenzoyl)piperazine has been used extensively in scientific research due to its ability to selectively bind to certain receptors in the body. Specifically, this compound has been shown to bind to the sigma-1 receptor, which is involved in a variety of physiological processes, including pain perception, mood regulation, and neuroprotection. This compound has also been shown to have an affinity for the dopamine transporter, which is involved in the regulation of dopamine levels in the brain.
Properties
IUPAC Name |
[4-(2,6-dimethylphenyl)piperazin-1-yl]-(3-nitrophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c1-14-5-3-6-15(2)18(14)20-9-11-21(12-10-20)19(23)16-7-4-8-17(13-16)22(24)25/h3-8,13H,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRLJDCAKPNJJLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N2CCN(CC2)C(=O)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.